Cas no 1261437-23-3 (2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine)
2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine
-
- Inchi: 1S/C12H8Cl3NO/c1-17-12-4-2-3-11(16-12)7-5-9(14)10(15)6-8(7)13/h2-6H,1H3
- InChI Key: UQXFWMJJTQUIOA-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C1C=CC=C(N=1)OC)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 254
- XLogP3: 4.7
- Topological Polar Surface Area: 22.1
2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013026850-250mg |
2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine |
1261437-23-3 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A013026850-500mg |
2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine |
1261437-23-3 | 97% | 500mg |
$790.55 | 2023-09-03 | |
| Alichem | A013026850-1g |
2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine |
1261437-23-3 | 97% | 1g |
$1445.30 | 2023-09-03 |
2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine
Recent Advances in the Study of 2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine (CAS: 1261437-23-3)
In recent years, the compound 2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine (CAS: 1261437-23-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
The synthesis of 2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel palladium-catalyzed cross-coupling reaction that significantly enhances the efficiency of the synthesis, reducing byproduct formation and improving scalability for industrial applications.
Biological evaluations of 2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine have revealed its potent activity against several disease targets. In vitro studies have shown that this compound exhibits strong inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies in animal models have demonstrated its efficacy in reducing inflammation with minimal side effects, making it a promising candidate for further development.
Recent investigations into the mechanism of action of 2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine have provided deeper insights into its therapeutic potential. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, enabling researchers to design derivatives with enhanced potency and selectivity. These findings have been instrumental in guiding the development of next-generation compounds based on this scaffold.
In addition to its anti-inflammatory properties, 2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine has shown promise in other therapeutic areas. For instance, a recent study highlighted its potential as an anticancer agent, with demonstrated efficacy in inhibiting the proliferation of certain cancer cell lines. The compound's ability to modulate key signaling pathways involved in cell growth and apoptosis has sparked interest in its application for oncology research.
Despite these promising findings, challenges remain in the development of 2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on optimizing the pharmacokinetic properties of the compound to enhance its clinical applicability.
In conclusion, 2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine (CAS: 1261437-23-3) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for further investigation. Continued research efforts are expected to uncover new insights into its mechanism of action and pave the way for its development into clinically useful agents.
1261437-23-3 (2-Methoxy-6-(2,4,5-trichlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)